3,6-dichloro-N-(3,6-dichloropyridin-2-yl)pyridine-2-carboxamide
Description
3,6-dichloro-N-(3,6-dichloropyridin-2-yl)pyridine-2-carboxamide, also known as 3,6-DCP, is a synthetic compound with a wide range of applications in scientific research. It is a heterocyclic aromatic compound with a unique chemical structure composed of three fused rings, a pyridine ring, and two dichloropyridine rings. 3,6-DCP has a wide range of applications in laboratory experiments, such as synthesis, drug development, and biochemistry. In
Scientific Research Applications
Agriculture
In agriculture, this compound could serve as a precursor for the synthesis of more complex molecules that act as agrochemicals . These could include herbicides, fungicides, or insecticides. The dichloropyridine moiety is known to be a key building block in the synthesis of compounds with potential bioactivity against a range of agricultural pests .
Medicine
Medically, derivatives of dichloropyridine have been used as precursors in the synthesis of antibiotics , such as enoxacin . The structural moiety of dichloropyridine is crucial in the formation of compounds that can inhibit bacterial growth and replication.
Material Science
In material science, this compound’s derivatives could be used to create novel polymers or coatings with specific properties, such as increased resistance to heat or corrosion. The dichloropyridine core can be functionalized to produce materials with desired characteristics for industrial applications .
Environmental Science
Environmental science could benefit from the use of this compound in the development of sensors or indicators for pollutants. The reactivity of the dichloropyridine group could be exploited to detect the presence of specific chemicals in the environment, aiding in monitoring and cleanup efforts .
Analytical Chemistry
In analytical chemistry, the compound could be used as a standard or reagent in various analytical methods. Its well-defined structure and properties make it suitable for use in calibrating instruments or as a reactant in chemical assays to quantify or identify other substances .
Biochemistry
Finally, in biochemistry, the compound could be involved in the study of cell signaling pathways or as a molecular probe . It may interact with specific proteins or enzymes, providing insights into cellular processes or serving as a tool in the development of new drugs .
properties
IUPAC Name |
3,6-dichloro-N-(3,6-dichloropyridin-2-yl)pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5Cl4N3O/c12-5-1-3-7(14)16-9(5)11(19)18-10-6(13)2-4-8(15)17-10/h1-4H,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNJVCLOYBWENCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)C(=O)NC2=C(C=CC(=N2)Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5Cl4N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-dichloro-N-(3,6-dichloropyridin-2-yl)pyridine-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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